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Compound of Interest

Compound Name: 1-(Acetyl-d3)adamantane

Cat. No.: B15294557

An In-Depth Technical Guide to 1-(Acetyl-d3)adamantane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Acetyl-d3)adamantane is the deuterated form of 1-acetyladamantane. The adamantane
cage is a rigid, lipophilic, and three-dimensional hydrocarbon structure that has been a
valuable building block in medicinal chemistry. Its derivatives have shown a wide range of
biological activities, including antiviral, antibacterial, and anticancer properties. The introduction
of an adamantane moiety can improve the pharmacological properties of a drug by increasing
its lipophilicity.

Stable isotope-labeled compounds such as 1-(Acetyl-d3)adamantane are crucial tools in
analytical chemistry. They are primarily used as internal standards in quantitative mass
spectrometry-based assays (e.g., LC-MS or GC-MS) for the precise measurement of the
corresponding non-labeled compound in complex biological matrices. The near-identical
physicochemical properties of the deuterated and non-deuterated forms ensure they behave
similarly during sample preparation and analysis, while the mass difference allows for their
distinct detection by a mass spectrometer.

This guide provides key technical data for 1-(Acetyl-d3)adamantane, a representative
analytical protocol for its use, and a broader look at the synthesis and biological context of
adamantane derivatives.
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Compound Data and Properties

The fundamental properties of 1-(Acetyl-d3)adamantane and its non-deuterated analog are
summarized below for easy reference.

Property 1-(Acetyl-d3)adamantane 1-Acetyladamantane

CAS Number 1280225-89-9[1] 1660-04-4

Molecular Formula C12H15Ds0[1] C12H180

Molecular Weight 181.29 g/mol [1] 178.27 g/mol

Synonyms 1-Tricyclo[3.3.1.13,7]dec-1- 1-Adamantyl methyl ketone,
ylethanone-2,2,2-d3[1] Methyl 1-adamantyl ketone

Appearance - White Crystalline Powder

Melting Point - 53-55 °C

Boiling Point - 250.52 °C (estimate)

N Insoluble in water, soluble in
Solubility
methanol[2]

Application in Quantitative Analysis: A
Representative Protocol

The primary application of 1-(Acetyl-d3)adamantane is as an internal standard for the
accurate quantification of 1-acetyladamantane in biological samples. Below is a representative
experimental protocol for a plasma sample analysis using liquid chromatography-tandem mass
spectrometry (LC-MS/MS).

Objective: To quantify the concentration of 1-acetyladamantane in human plasma using 1-
(Acetyl-d3)adamantane as an internal standard.

Materials:

e Human plasma (K2-EDTA)
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e 1-Acetyladamantane (analytical standard)

e 1-(Acetyl-d3)adamantane (internal standard, 1S)

o Acetonitrile (LC-MS grade)

o Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

e Water (LC-MS grade)

» Protein precipitation plates or microcentrifuge tubes

Methodology:

e Preparation of Standard and Internal Standard Solutions:

o

Prepare a stock solution of 1-acetyladamantane (1 mg/mL) in methanol.

o Prepare a stock solution of 1-(Acetyl-d3)adamantane (1 mg/mL) in methanol.

o From the stock solutions, prepare a series of working standard solutions of 1-
acetyladamantane at various concentrations by serial dilution.

o Prepare a working internal standard solution of 1-(Acetyl-d3)adamantane at a fixed
concentration (e.g., 100 ng/mL).

o Sample Preparation (Protein Precipitation):

[e]

To 50 pL of plasma sample (or standard, or blank), add 10 uL of the internal standard
working solution.

[e]

Vortex briefly.

o

Add 200 pL of cold acetonitrile to precipitate proteins.

[¢]

Vortex vigorously for 1 minute.
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o Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated protein.

o Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS
analysis.

e LC-MS/MS Conditions:

o Liquid Chromatography (LC):

» Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um)

= Mobile Phase A: 0.1% Formic acid in water

= Mobile Phase B: 0.1% Formic acid in acetonitrile

» Gradient: Start at 30% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to
initial conditions and equilibrate.

» Flow Rate: 0.4 mL/min

» Injection Volume: 5 pL

o Mass Spectrometry (MS/MS):

» |onization Mode: Positive Electrospray lonization (ESI+)

» Detection Mode: Multiple Reaction Monitoring (MRM)

= MRM Transitions:

» 1-Acetyladamantane: m/z 179.1 - 135.1

» 1-(Acetyl-d3)adamantane (IS): m/z 182.1 - 135.1

= Note: The precursor ion (Q1) for the deuterated standard is +3 Da compared to the
analyte, while the product ion (Q3) can be the same if the deuterium atoms are not lost
during fragmentation.

o Data Analysis:
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o Construct a calibration curve by plotting the ratio of the analyte peak area to the internal
standard peak area against the concentration of the standards.

o Determine the concentration of 1-acetyladamantane in the unknown plasma samples by
interpolating their peak area ratios from the calibration curve.

Synthesis and Biological Context

While a specific synthesis protocol for 1-(Acetyl-d3)adamantane is not readily available in the
literature, a general approach would involve the Friedel-Crafts acylation of adamantane using
deuterated acetyl chloride (CDsCOCI) in the presence of a Lewis acid catalyst like aluminum

chloride (AICI3).
@ Friedel-Crafts Acylation
)
Acetyl-d3 Chloride
[ e —— 1-(Acety-d3)adamantane
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A generalized synthetic pathway for 1-(Acetyl-d3)adamantane.

The adamantane scaffold is of significant interest in drug development. Its rigid and lipophilic
nature can enhance a molecule's ability to cross cell membranes and can provide a stable
anchor for pharmacophores. Adamantane derivatives have been investigated for a wide range
of therapeutic applications:

 Antiviral Activity: Amantadine and Rimantadine are well-known adamantane derivatives that
have been used as antiviral drugs against Influenza A.
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» Antibacterial and Antifungal Activity: Various adamantane-containing compounds have
shown efficacy against both Gram-positive and Gram-negative bacteria, as well as
pathogenic fungi.

o Anticancer Activity: The incorporation of an adamantane moiety has been explored as a
strategy to improve the efficacy and pharmacokinetic profile of anticancer agents.

» Anti-inflammatory and Antidiabetic Properties: Certain derivatives have also demonstrated
potential in treating inflammation and type 2 diabetes.

While no specific signaling pathways involving 1-acetyladamantane have been detailed in the
reviewed literature, the broad bioactivity of related compounds suggests that its quantification
in biological systems is a relevant area of research, likely to investigate its metabolism,
pharmacokinetics, or as a potential biomarker.
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Workflow for quantitative analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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